Cas no 26978-65-4 (2-Bromoethanesulfonic acid)

• Product Name: 2-Bromoethanesulfonic acid
• CAS No: 26978-65-4
• MF: C₂H₅BrO₃S
• MW: 189.028299093246
• MDL: MFCD08059352
• CID: 53052
• PubChem ID: 33662
• Update Time: 2025-04-18

2-Bromoethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromoethanesulphonic acid
• 2-Bromo-1-ethanesulfonic acid
• 2-bromoethanesulfonic acid
• 1-bromoethanesulfonic acid
• 2-bromoethane sulfonate
• 2-Bromoethane-1-sulfonic acid
• 2-bromo-ethanesulfonic acid
• 2-Bromoethane-sulphonate
• 2-bromo-ethanesulphonic acid
• bromoethanesulfonic acid
• Ethanesulfonic acid, 2-bromo-
• 2-Bromanylethanesulfonic Acid
• C2H5BrO3S
• 2-BromoethanesulfonicAcid
• 2-Bromoethanesulphonicacid
• Ethanesulfonic acid,2-bromo-
• OQFSYHWITGFERZ-UHFFFAOYSA-N
• STL280265
• VZ34573
• TRA0089301
• SY019880
• AS-31040
• FT-0611325
• EINECS 248-150-8
• AKOS006284717
• MFCD08059352
• DTXSID30181477
• NS00028238
• BBA97865
• 9SB
• F7W8SD7W42
• UNII-F7W8SD7W42
• 26978-65-4
• SCHEMBL24926
• 2Bromoethanesulphonic acid
• DB-025851
• DTXCID40103968
• 2-Bromoethanesulfonic acid

• MDL： MFCD08059352
• Inchi： 1S/C2H5BrO3S/c3-1-2-7(4,5)6/h1-2H2,(H,4,5,6)
• InChI Key： OQFSYHWITGFERZ-UHFFFAOYSA-N
• SMILES： BrCCS(=O)(=O)O

Computed Properties

• Exact Mass: 187.91400
• Monoisotopic Mass: 209.896222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: -0.1

Experimental Properties

• Density: 2.026
• Melting Point: 42-44 C
• Boiling Point: 192-195 C
• Flash Point: °C
• PSA: 62.75000
• LogP: 1.34990

2-Bromoethanesulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids